N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
Overview
Description
“N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” is a chemical compound with the molecular formula C14H9FN2OS . It is a derivative of benzothiazole, a bicyclic system with multiple applications . Benzothiazoles are found in many natural compounds and have been shown to exhibit a wide range of biological properties .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been reported in several studies . For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .
Molecular Structure Analysis
The molecular structure of “N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” has been confirmed by various spectroscopic techniques. The 1H NMR and 13C NMR spectra were recorded on a Bruker Avance spectrometer . The chemical shifts were referenced to tetramethylsilane (internal standard) .
Chemical Reactions Analysis
Benzothiazole derivatives have been studied extensively and found to have diverse chemical reactivity . In one study, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
Physical And Chemical Properties Analysis
“N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” has a molecular formula of C14H9FN2OS and an average mass of 272.297 Da . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved papers.
Scientific Research Applications
Antibacterial Applications
N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide derivatives have been explored for their antibacterial properties. Research indicates that certain derivatives exhibit significant activity against bacterial strains such as Staphylococcus aureus . These compounds are synthesized through various chemical pathways and have shown potential as new antibacterial agents, which could be crucial in the fight against antibiotic-resistant bacteria.
Anti-Tubercular Agents
In the quest for new treatments against tuberculosis, derivatives of N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide have been designed and synthesized. Some of these derivatives have demonstrated significant inhibitory activity against Mycobacterium tuberculosis . The development of these compounds is vital, considering the rise of multi-drug resistant strains of TB.
Antifungal Activity
The antifungal potential of N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide derivatives has also been investigated. Certain compounds have shown promising results against fungal strains, which could lead to new treatments for fungal infections .
Pharmacological Research
In pharmacology, N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide and its derivatives are being studied for various therapeutic applications. For instance, they have been evaluated for their potential in treating diseases like Alzheimer’s due to their ability to inhibit enzymes like acetylcholinesterase .
Agricultural Applications
While direct references to the use of N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide in agriculture were not found, related compounds have been assessed for increasing crop yield and vigor under non-existent pathogen pressure . Further research could reveal potential agricultural applications for this compound.
Biotechnology Research
The role of N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide in biotechnology research includes its use as an intermediate in the synthesis of more complex biological compounds. Its derivatives are being explored for various biotechnological applications, including the development of new biochemical assays and research tools .
Chemical Synthesis
This compound is also significant in chemical synthesis, where it serves as a building block for creating a wide range of chemical entities. Its derivatives are synthesized through various reactions and are used to explore new chemical pathways and synthesize novel compounds with potential biological activities .
Mechanism of Action
Target of Action
N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide is a complex compound with potential therapeutic applications. Benzothiazole derivatives have been reported to inhibit various enzymes and receptors, such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .
Mode of Action
Benzothiazole derivatives have been shown to interact with their targets, leading to inhibition of the enzymes and receptors mentioned above . This inhibition can result in changes in cellular processes, potentially leading to therapeutic effects.
Biochemical Pathways
The inhibition of the aforementioned enzymes and receptors by benzothiazole derivatives can affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
The compound’s molecular weight of 1962 g/mol suggests that it may have favorable ADME properties, as compounds with a molecular weight below 500 g/mol are generally well-absorbed and distributed in the body.
Result of Action
Benzothiazole derivatives have been shown to induce apoptosis via the mitochondrial apoptosis pathway in vitro, suggesting potential antitumor activity .
Future Directions
properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FN2OS/c15-10-6-7-11-12(8-10)19-14(16-11)17-13(18)9-4-2-1-3-5-9/h1-8H,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPAIMYGNLZYSRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(Trifluoromethyl)cyclobutyl]acetic acid](/img/structure/B3001177.png)
![6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-3-carbonitrile](/img/structure/B3001179.png)
![5-[[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole](/img/structure/B3001184.png)
![2-(3,4-dimethoxyphenyl)-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide](/img/structure/B3001188.png)
![7-[(2-Chlorophenyl)methyl]-3-methyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione](/img/structure/B3001196.png)
![4-Amino-8-oxa-2-azaspiro[4.5]decan-3-one](/img/structure/B3001199.png)
